5-Cyclopropanesulfonyl-2-hydroxy-benzoic acid

• Molecular Formula: C10H10O5S
• Molecular Weight: 242.25 g/mol
• IUPAC Name: 5-cyclopropylsulfonyl-2-hydroxybenzoic acid
• InChI: InChI=1S/C10H10O5S/c11-9-4-3-7(5-8(9)10(12)13)16(14,15)6-1-2-6/h3-6,11H,1-2H2,(H,12,13)
• InChI Key: YHAROVQMKOHEHB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)C2=CC(=C(C=C2)O)C(=O)O

Description

5-Cyclopropanesulfonyl-2-hydroxy-benzoic acid is a useful research compound. Its molecular formula is C10H10O5S and its molecular weight is 242.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 8.0 mmol 5-(3-chloro-propane-1-sulfonyl)-2-hydroxy-benzoic acid in 30 ml THF at −78° C. was added dropwise over 30 min 23.9 mmol of a 0.9 M solution of potassium bis(trimethylsilyl)amide in toluene. The reaction mixture was then allowed to warm to RT and stirring continued for a further 30 min at RT. The mixture was then diluted with THF/ethyl acetate (1:1) and washed sequentially with 1 M aq HCl and saturated aqueous NaCl solution, dried with Na2SO4, and concentrated in vacuo. The residue was triturated in ether/pentane to afford the title compound. MS (m/e): 241.2 ([M−H]−, 100%)